Cas no 476296-58-9 (5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide
• CAS No: 476296-58-9
• MF: C₁₁H₇ClFNOS
• MW: 255.695783853531
• CID: 5914385
• PubChem ID: 4602503
• Update Time: 2025-08-05

5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide
• 476296-58-9
• AKOS001422544
• F0382-0130
• 2-Thiophenecarboxamide, 5-chloro-N-(4-fluorophenyl)-

• Inchi： 1S/C11H7ClFNOS/c12-10-6-5-9(16-10)11(15)14-8-3-1-7(13)2-4-8/h1-6H,(H,14,15)
• InChI Key： XSBUUAOCXSJDIC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 254.9920909g/mol
• Monoisotopic Mass: 254.9920909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 285.2±35.0 °C(Predicted)
• pka: 10.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide

Introduction to 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide (CAS No. 476296-58-9)

5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 476296-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide consists of a thiophene core substituted at the 5-position with a chloro group and at the 2-position with an amide linkage to a 4-fluorophenyl group. This specific arrangement of functional groups contributes to its unique chemical properties, including solubility, reactivity, and interaction with biological targets. The amide functionality, in particular, is well-known for its role in modulating protein-protein interactions and enzyme inhibition, which are critical mechanisms in many therapeutic strategies.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of halogen atoms like chlorine and fluorine into the thiophene ring further enhances these properties by improving metabolic stability and binding affinity to biological targets. This has led to extensive research into synthesizing novel derivatives for therapeutic applications.

One of the most compelling aspects of 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide is its potential as a lead compound in drug discovery. Its structural features make it an ideal candidate for further modification and optimization to develop new drugs with improved efficacy and reduced side effects. Researchers have been exploring various synthetic pathways to modify this compound, aiming to enhance its pharmacokinetic profile and target specificity. The use of computational methods such as molecular docking and virtual screening has accelerated the identification of promising derivatives.

The role of 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide in medicinal chemistry is further underscored by its incorporation into several ongoing research projects. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory activity against certain kinases implicated in cancer progression. By targeting these kinases, researchers hope to develop novel anticancer agents that can overcome existing limitations associated with current therapies. Additionally, the compound has shown promise in preclinical studies as a potential treatment for inflammatory diseases by modulating immune responses.

The synthesis of 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, palladium catalysis, and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also allow for greater scalability, which is crucial for industrial production. The development of efficient synthetic routes is essential for making this compound more accessible for further research and commercial applications.

The pharmacological evaluation of 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest potential therapeutic applications across multiple domains, such as oncology, immunology, and neurology. Further preclinical studies are needed to validate these findings and explore the full therapeutic spectrum of this compound.

The safety profile of 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide is another critical aspect that has been examined in recent research. Preliminary toxicology studies have shown that the compound exhibits low toxicity at moderate doses, indicating its potential for safe use in therapeutic applications. However, more comprehensive toxicological assessments are necessary to fully understand its safety profile before clinical trials can be initiated. These studies will also provide valuable insights into potential side effects and dosing regimens.

The future prospects for 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide are promising, with ongoing research aimed at expanding its applications in drug development. Innovations in synthetic chemistry and biotechnology are expected to contribute to the discovery of new derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic solutions. As our understanding of disease mechanisms continues to evolve, compounds like 5-chloro-N-(4-fluorophenyl)thiophene-2-carboxamide will play an increasingly important role in addressing unmet medical needs.